Pyrazolo[1,5-a]pyridine-3-sulfonamide

• IUPAC Name: pyrazolo[1,5-a]pyridine-3-sulfonamide
• InChI: InChI=1S/C7H7N3O2S/c8-13(11,12)7-5-9-10-4-2-1-3-6(7)10/h1-5H,(H2,8,11,12)
• InChI Key: YJOZYMLVYNWHQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2C=C1)S(=O)(=O)N
• Molecular Formula: C7H7N3O2S
• Molecular Weight: 197.22 g/mol
• CAS RN: 2171866-36-5

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds. It has been used in medicinal chemistry and drug molecule production due to its versatility and ease of preparation.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyridine has been achieved through novel and uncomplicated methods. A series of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives were designed as new antitubercular agents. A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo[1,5-a]pyridines from N-aminopyridines and α,β-unsaturated compounds was developed.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyridine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Chemical Reactions Analysis

The characteristic of these motifs are found to be highly used in medicinal chemistry and drug molecule production. It makes them versatile, easy to prepare and create a further ring extension like electron gaining and donating in pyrazolo pyridine does make a different in chemical property.

Scientific Research Applications

Anti-tubercular Agents

. .

Synthesis of Pyrazolo[1,5-a]pyridine-3-phosphonates

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Dopamine Binding Affinity

. This makes them potentially useful in the treatment of neurological disorders.

Kinase Inhibitory Activity

. Kinases are enzymes that play a key role in cell signaling, and inhibitors can be used in the treatment of cancer and other diseases.

PDE Inhibitors

Phosphodiesterase (PDE) inhibitors are a class of drugs that block one or more of the five subtypes of the enzyme phosphodiesterase, thereby preventing the inactivation of the intracellular second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) by the respective PDE subtype(s). .

Antimalarial Agents

. This is part of ongoing efforts to develop new treatments for malaria, a major global health problem.

Mechanism of Action

While the specific mechanism of action for Pyrazolo[1,5-a]pyridine-3-sulfonamide is not mentioned in the retrieved papers, pyrazolo[1,5-a]pyridine derivatives have been designed as new antitubercular agents.

Safety and Hazards

While specific safety and hazards related to Pyrazolo[1,5-a]pyridine-3-sulfonamide are not mentioned in the retrieved papers, sulfonamides bearing a thiazole moiety showed potent toxic effects.

Future Directions

The growing wealth of pyrazolo[1,5-a]pyridine analog focuses on synthetic strategies in current years. This suggests that there is ongoing interest in the development and study of these compounds.